Cas no 1807126-84-6 (3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride
• CAS No: 1807126-84-6
• MF: C₆H₃ClF₂INO₃S
• MW: 369.5121986866
• CID: 4909940
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO3S/c7-15(13,14)3-1-2(10)4(5(8)9)6(12)11-3/h1,5H,(H,11,12)
• InChI Key： LLSUIRIKYSRNGV-UHFFFAOYSA-N
• SMILES： IC1C=C(NC(C=1C(F)F)=O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 465
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride (CAS No. 1807126-84-6)

3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride (CAS No. 1807126-84-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group, hydroxy group, iodo substituent, and sulfonyl chloride moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The compound's sulfonyl chloride functionality is particularly valuable for forming sulfonamide bonds, a common motif in many FDA-approved drugs. With the growing demand for novel heterocyclic compounds in medicinal chemistry, 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride has gained attention as a building block for designing targeted therapies. Its iodo group also allows for further functionalization via cross-coupling reactions, aligning with the trend toward precision synthesis in modern organic chemistry.

In agrochemical applications, the difluoromethyl group enhances the compound's bioavailability and metabolic stability, making it a candidate for developing next-generation crop protection agents. As sustainability becomes a global priority, researchers are exploring eco-friendly derivatives of this compound to reduce environmental impact while maintaining efficacy against pests and pathogens.

From a synthetic perspective, 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride is often discussed in the context of regioselective reactions and halogen exchange methodologies. Its stability under various reaction conditions makes it a reliable choice for multi-step syntheses. Laboratories focusing on high-throughput screening and fragment-based drug design frequently incorporate this compound into their libraries due to its modular reactivity.

The compound's CAS No. 1807126-84-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, spectroscopic data, and safety profiles. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are essential for characterizing this compound, ensuring its suitability for downstream applications.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride play a pivotal role in creating tailored therapeutics. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and probe development. These attributes align with the increasing demand for theranostic agents that combine diagnostic and therapeutic functions.

In summary, 3-(Difluoromethyl)-2-hydroxy-4-iodopyridine-6-sulfonyl chloride (CAS No. 1807126-84-6) represents a critical tool for researchers advancing drug discovery, agrochemical innovation, and material science. Its multifaceted reactivity and structural features ensure its continued prominence in scientific literature and industrial applications.